Cas no 1313617-57-0 ((3-Carbamoyl-5-methylphenyl)boronic acid)

• Product Name: (3-Carbamoyl-5-methylphenyl)boronic acid
• CAS No: 1313617-57-0
• MF: C₈H₁₀BNO₃
• MW: 178.980902194977
• CID: 2770188
• PubChem ID: 57416397
• Update Time: 2025-04-21

(3-Carbamoyl-5-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 1313617-57-0
• DTXSID20726073
• (3-Carbamoyl-5-methylphenyl)boronic acid

• Inchi： 1S/C8H10BNO3/c1-5-2-6(8(10)11)4-7(3-5)9(12)13/h2-4,12-13H,1H3,(H2,10,11)
• InChI Key： UVOUXIWPGNNCPI-UHFFFAOYSA-N
• SMILES： OB(C1C=C(C(N)=O)C=C(C)C=1)O

Computed Properties

• Exact Mass: 179.0753733Da
• Monoisotopic Mass: 179.0753733Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų